Cas no 1249951-18-5 (5-cyclopentyl-4-nitro-1H-pyrazole)

• Product Name: 5-cyclopentyl-4-nitro-1H-pyrazole
• CAS No: 1249951-18-5
• MF: C₈H₁₁N₃O₂
• MW: 181.191841363907
• CID: 6788769
• PubChem ID: 62633904
• Update Time: 2025-07-16

5-cyclopentyl-4-nitro-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• AKOS011927161
• 1249951-18-5
• 3-cyclopentyl-4-nitro-1H-pyrazole
• AKOS032960610
• 5-cyclopentyl-4-nitro-1H-pyrazole

• Inchi： 1S/C8H11N3O2/c12-11(13)7-5-9-10-8(7)6-3-1-2-4-6/h5-6H,1-4H2,(H,9,10)
• InChI Key： LAIYNHBDFJGIFY-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C=NNC=1C1CCCC1)=O

Computed Properties

• Exact Mass: 181.085126602g/mol
• Monoisotopic Mass: 181.085126602g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 74.5Ų

Additional information on 5-cyclopentyl-4-nitro-1H-pyrazole

Introduction to 5-cyclopentyl-4-nitro-1H-pyrazole (CAS No. 1249951-18-5)

5-cyclopentyl-4-nitro-1H-pyrazole (CAS No. 1249951-18-5) is a heterocyclic organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyrazole class, which is well-known for its broad spectrum of biological activities and utility in drug development. The presence of both a cyclopentyl group and a nitro group in its molecular structure imparts unique chemical properties, making it a promising candidate for further exploration in synthetic chemistry and pharmacological studies.

The molecular formula of 5-cyclopentyl-4-nitro-1H-pyrazole is C₉H₉N₃O₂, and its structural features suggest potential interactions with biological targets, such as enzymes and receptors, which are critical for modulating various physiological processes. The nitro group, in particular, is a common pharmacophore that can influence the reactivity and electronic properties of the molecule, while the cyclopentyl moiety contributes to steric hindrance and stability.

In recent years, there has been a surge in research focused on developing novel heterocyclic compounds with therapeutic potential. 5-cyclopentyl-4-nitro-1H-pyrazole has emerged as a compound of interest due to its structural complexity and the potential for diverse biological activities. Studies have begun to explore its pharmacokinetic properties, mechanism of action, and potential applications in treating various diseases.

One of the most compelling aspects of 5-cyclopentyl-4-nitro-1H-pyrazole is its versatility in chemical modification. The nitro group can be reduced to an amine or converted into other functional groups, such as azides or hydroxyls, opening up numerous possibilities for derivative synthesis. Similarly, the cyclopentyl ring can be further functionalized to enhance binding affinity or metabolic stability. These attributes make it an attractive scaffold for medicinal chemists seeking to develop next-generation pharmaceuticals.

Recent advancements in computational chemistry have also played a pivotal role in understanding the behavior of 5-cyclopentyl-4-nitro-1H-pyrazole. Molecular modeling studies have revealed insights into its interactions with biological targets, providing a foundation for rational drug design. These computational approaches have helped researchers predict binding affinities, optimize molecular structures, and identify potential lead compounds more efficiently than traditional methods alone.

The synthesis of 5-cyclopentyl-4-nitro-1H-pyrazole involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include condensation reactions between cyclopentanone derivatives and hydrazine hydrate, followed by nitration to introduce the nitro group at the 4-position of the pyrazole ring. Advances in green chemistry have also led to the development of more sustainable synthetic pathways, reducing waste and minimizing hazardous byproducts.

Pharmacological investigations into 5-cyclopentyl-4-nitro-1H-pyrazole have shown promising results in several preclinical models. Initial studies suggest that this compound exhibits inhibitory activity against certain enzymes implicated in inflammatory responses and cancer progression. The cyclopentyl group appears to enhance binding interactions with these targets, while the nitro group modulates electronic effects to improve potency. These findings have prompted further research into developing analogs with enhanced pharmacological profiles.

Another area of interest is the potential application of 5-cyclopentyl-4-nitro-1H-pyrazole in treating neurological disorders. Pyrazole derivatives have been reported to interact with neurotransmitter systems, suggesting their utility in managing conditions such as epilepsy and neurodegenerative diseases. The structural features of this compound make it a candidate for modulating receptor activity or inhibiting enzyme pathways involved in neuronal dysfunction.

The role of 5-cyclopentyl-4-nitro-1H-pyrazole in drug discovery is further underscored by its compatibility with modern biotechnological approaches. High-throughput screening (HTS) techniques have been employed to rapidly assess the biological activity of this compound against large libraries of targets. Additionally, CRISPR-based gene editing technologies have enabled researchers to validate its therapeutic potential in vivo by studying its effects on genetically modified animal models.

In conclusion,5-cyclopentyl-4-nitro-1H-pyrazole (CAS No. 1249951-18-5) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and promising biological activities. Ongoing research continues to uncover new applications for this compound, reinforcing its importance as a scaffold for drug development. As our understanding of molecular interactions evolves, so too will the therapeutic possibilities offered by this versatile heterocyclic compound.